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Introduction

Long intergenic non-protein coding RNA 899 (LINC00899) is a long non-coding RNA (IncRNA)
that has emerged as a significant regulator in a variety of cellular processes, demonstrating
context-dependent roles in several human diseases, most notably in cancer. This technical
guide provides a comprehensive overview of the current knowledge on LINC00899, with a
specific focus on its transcript variants, and known functional isoforms, and its intricate
involvement in cellular signaling pathways. This document is intended to serve as a valuable
resource for researchers and professionals in drug development seeking to understand and
target LINC0O0899-related pathways.

LINCO00899 Transcript Variants

The LINC00899 gene, located on chromosome 22q13.31, gives rise to multiple transcript
variants through alternative splicing.[1] While functional distinctions between these isoforms
are still under investigation, various databases, including LNCipedia, NCBI, and GeneCards,
have cataloged several transcript variants.[2][3][4] Below is a summary of the identified
transcripts.
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Genomic
. Database Number of .
Transcript ID Length (bp) Coordinates
Source(s) Exons
(GRCh38)
LNCipedia, chr22:46039907-
LINC00899:4 1610 4
RefSeq 46044868
o chr22:46040321-
LINC00899:5 LNCipedia 2933 3
46044858
chr22:46039907-
NR_027036.1 NCBI RefSeq 1610 4
46044868

Note: The table above represents a selection of annotated transcript variants. A comprehensive
list of all 16 transcripts identified in LNCipedia is pending detailed structural and sequential
analysis. Currently, quantitative expression data for specific LINC00899 isoforms across
different tissues and disease states is limited in publicly available datasets. Most expression
analyses have been performed at the gene level.

Signaling Pathways Involving LINC00899

LINC00899 primarily functions as a competing endogenous RNA (ceRNA), also known as a
"mMiRNA sponge.” By binding to and sequestering specific microRNAs (miRNAs), LINC00899
prevents these miRNAs from binding to their target messenger RNAs (MRNAS), leading to the
upregulation of the target gene's expression. This mechanism is central to LINC00899's role in
various signaling pathways.

The LINC00899/miR-425/DICER1 Axis in Breast Cancer

In breast cancer, LINC00899 has been identified as a tumor suppressor. It exerts its function by
sponging miR-425, which in turn leads to the de-repression of its target, DICER1, a key
enzyme in miRNA processing. This signaling cascade ultimately inhibits breast cancer cell
proliferation and invasion.[5]

LINC00899 Sponges miR-425 inhibits DICER1 inhibits " Cell Proliferation
& Invasion
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LINC00899/miR-425/DICER1 Pathway

The LINC00899/miR-944/ESR1 Axis in Cervical Cancer

In the context of cervical cancer, LINC00899 acts as a tumor suppressor by sponging miR-944.
This interaction leads to the upregulation of estrogen receptor 1 (ESR1), which subsequently
inhibits cervical cancer cell proliferation, migration, and invasion.[6]
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LINC00899/miR-944/ESR1 Pathway

Role in Spinal Ependymoma via the RBL2-Dependent
FoxO Pathway

In spinal ependymoma, LINC00899 has been shown to be upregulated and acts as an
oncogene. It promotes tumorigenesis by repressing the tumor suppressor retinoblastoma-like
protein 2 (RBL2) and modulating the FoxO signaling pathway.
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LINC00899 in the RBL2-FoxO Pathway

Regulation of Osteogenic Differentiation via the miR-
374alRUNX2 Axis
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Beyond cancer, LINC00899 plays a role in bone development. It promotes osteogenic
differentiation of human bone mesenchymal stem cells by sponging miR-374a, leading to
increased expression of RUNX2, a master regulator of osteogenesis.

LINC00899 miR-374 MELLIIE promotes Osteogenic
Differentiation
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Modulation of Microtubule Dynamics via TPPP/p25

LINC00899 is also involved in cell cycle regulation. Depletion of the chromatin-associated form
of LINC00899 leads to the transcriptional upregulation of the neuronal microtubule-binding
protein TPPP/p25. This alteration in TPPP/p25 levels affects microtubule dynamics and can
induce a delay in mitosis.
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Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to
investigate the function of INcRNAs like LINC00899.

Quantitative Real-Time PCR (qRT-PCR) for LINC00899
Expression

Objective: To quantify the expression levels of LINC0O0899 in cells or tissues.

Workflow:
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RNA Isolation & cDNA Synthesis qPCR Data Analysis

1. Isolate total RNA 2. Assess RNA quality 3. Reverse transcribe 4. Prepare GPCR reaction mix 6. Analyze amplification curves
from cellsftissues and quantity RNA to cDNA | (cDNA, primers, SYBR Green) 5 Run gPCR cycling program and determine Ct values

7. Calculate relative expression
using AACt method
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gRT-PCR Workflow

Methodology:

» RNA Extraction: Isolate total RNA from cell lines or tissues using a commercial kit (e.g.,
TRIzol reagent or RNeasy Kit) according to the manufacturer's instructions.

e RNA Quantification and Quality Control: Determine the concentration and purity of the
extracted RNA using a spectrophotometer (e.g., NanoDrop). Assess RNA integrity by
agarose gel electrophoresis or a bioanalyzer.

» Reverse Transcription: Synthesize first-strand complementary DNA (cDNA) from 1-2 pg of
total RNA using a reverse transcription kit with random primers or oligo(dT) primers.

e gPCR: Perform real-time PCR using a SYBR Green-based master mix and primers specific
for LINC00899 and a housekeeping gene (e.g., GAPDH, ACTB) for normalization. A typical
reaction setup includes:

[¢]

10 pL 2x SYBR Green Master Mix

o

1 pL Forward Primer (10 pM)

o

1 pL Reverse Primer (10 pM)

(¢]

2 UL cDNA template

[¢]

6 UL Nuclease-free water

o Data Analysis: Calculate the relative expression of LINC00899 using the 2-AACt method.
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Cell Proliferation (MTT) Assay

Objective: To assess the effect of LINC00899 on cell viability and proliferation.
Methodology:

o Cell Seeding: Seed cells into a 96-well plate at a density of 2-5 x 103 cells per well and
culture for 24 hours.

o Treatment: Transfect cells with LINC00899 overexpression or knockdown constructs.

o MTT Addition: At desired time points (e.g., 24, 48, 72 hours), add 20 pL of MTT solution (5
mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

e Formazan Solubilization: Remove the medium and add 150 pL of DMSO to each well to
dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

Transwell Migration and Invasion Assay

Objective: To evaluate the effect of LINC0O0899 on cell migration and invasion.

1. Coat Transwell insert 2. Seed cells in serum-free 3. Add medium with chemoattractant 5. Remove non-migrated/invaded cells 6. Fix and stain cells on the
ith Matrigel (for invasion) }—){ medium in the upper chamber }—){ (e.9., FBS) (o the lower chamber }—){ 4. Incubate for 24-48 hours }—){ from the upper surface }—>‘ lower surface of the membrane }—){ 7. Count stained cells under a microscope
Click to download full resolution via product page

o Chamber Preparation: For invasion assays, coat the upper chamber of a Transwell insert (8
pum pore size) with Matrigel. For migration assays, no coating is needed.

o Cell Seeding: Seed 1-5 x 104 cells in serum-free medium into the upper chamber.
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o Chemoattractant: Add medium supplemented with a chemoattractant (e.g., 10% FBS) to the
lower chamber.

 Incubation: Incubate the plate at 37°C for 24-48 hours.

e Cell Removal: Remove non-migrating or non-invading cells from the upper surface of the
membrane with a cotton swab.

» Fixation and Staining: Fix the cells that have migrated/invaded to the lower surface of the
membrane with methanol and stain with crystal violet.

¢ Quantification: Count the number of stained cells in several random fields under a
microscope.

Dual-Luciferase Reporter Assay for miRNA Sponging

Obijective: To validate the direct interaction between LINC00899 and a specific miRNA.
Methodology:

e Vector Construction: Clone the wild-type or a mutated sequence of the predicted miRNA
binding site from LINC00899 into the 3' UTR of a luciferase reporter vector (e.g., pmirGLO).

o Co-transfection: Co-transfect the luciferase reporter vector (wild-type or mutant) and a
mMiRNA mimic or a negative control mimic into cells (e.g., HEK293T).

 Luciferase Activity Measurement: After 48 hours, measure both Firefly and Renilla luciferase
activities using a dual-luciferase reporter assay system.

o Data Analysis: Normalize the Firefly luciferase activity to the Renilla luciferase activity. A
significant decrease in luciferase activity in the presence of the wild-type binding site and the
mMiRNA mimic compared to the controls indicates a direct interaction.

Conclusion

LINC00899 is a multifaceted IncRNA with significant implications in both normal physiology and
various disease states, particularly cancer. Its primary mechanism of action as a ceRNA
highlights the complex regulatory networks governed by non-coding RNAs. While the functions
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of the overall LINC00899 gene are increasingly understood, the specific roles of its numerous
transcript variants remain a critical area for future research. The experimental protocols
detailed in this guide provide a robust framework for elucidating the isoform-specific functions
of LINC00899, which will be instrumental in developing targeted therapeutic strategies. Further
investigation into the differential expression and functional consequences of LINC00899
isoforms will undoubtedly provide deeper insights into its biological significance and therapeutic
potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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